Cas no 1487361-64-7 (Methyl 6-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate)

• Product Name: Methyl 6-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate
• CAS No: 1487361-64-7
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 5274082
• Update Time: 2025-05-20

Methyl 6-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate
• Methyl 6-isopropyl-1-oxaspiro[2.5]octane-2-carboxylate

• Inchi： 1S/C12H20O3/c1-8(2)9-4-6-12(7-5-9)10(15-12)11(13)14-3/h8-10H,4-7H2,1-3H3
• InChI Key： WLOWKJJDDPFJOZ-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C(C)C)CC2)C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids and derivatives Oxirane carboxylic acids

Additional information on Methyl 6-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate

Methyl 6-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 1487361-64-7): A Comprehensive Overview

Methyl 6-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 1487361-64-7) is a specialized organic compound with a unique spirocyclic structure, making it a subject of interest in pharmaceutical and agrochemical research. This compound belongs to the class of spirocyclic carboxylates, which are known for their versatile applications in drug discovery and material science. The presence of both an oxaspiro ring and a methyl carboxylate group enhances its reactivity and potential utility in synthetic chemistry.

The molecular formula of Methyl 6-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate is C12H20O3, and its molecular weight is 212.29 g/mol. The compound features a spiro[2.5]octane core, which is a bicyclic structure fused at a single carbon atom, contributing to its stereochemical complexity. The isopropyl group at the 6-position and the methyl ester at the 2-position further diversify its chemical behavior, making it a valuable intermediate in organic synthesis.

One of the key reasons for the growing interest in Methyl 6-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate is its potential role in the development of novel bioactive molecules. Researchers are exploring its use as a building block for heterocyclic compounds, which are prevalent in many FDA-approved drugs. The spirocyclic framework is particularly attractive due to its ability to mimic natural product scaffolds, often leading to enhanced biological activity and selectivity.

In recent years, the demand for spirocyclic compounds like Methyl 6-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate has surged, driven by trends in green chemistry and sustainable synthesis. Scientists are increasingly focusing on eco-friendly methods to produce such compounds, aligning with global efforts to reduce the environmental impact of chemical manufacturing. This compound’s compatibility with catalytic processes and microwave-assisted synthesis further enhances its appeal in modern laboratories.

Another area where Methyl 6-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate shows promise is in the field of flavor and fragrance chemistry. Its unique structural features can contribute to the development of new aromatic compounds with applications in perfumery and food additives. The oxaspiro moiety, in particular, can impart distinct olfactory properties, making it a candidate for innovative scent formulations.

From a commercial perspective, Methyl 6-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate is gaining traction as a high-value intermediate. Suppliers and manufacturers are responding to the growing demand by optimizing production processes and ensuring high purity standards. The compound’s CAS number 1487361-64-7 serves as a critical identifier for procurement and regulatory compliance, facilitating its integration into global supply chains.

For researchers and industry professionals, understanding the spectroscopic properties of Methyl 6-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate is essential. Techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy are commonly employed to characterize this compound. These analytical methods provide insights into its structural integrity and purity, which are crucial for its application in high-stakes environments like pharmaceutical development.

In conclusion, Methyl 6-propan-2-yl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 1487361-64-7) represents a fascinating example of spirocyclic chemistry with broad potential across multiple industries. Its unique structure, combined with its versatility in synthesis and application, positions it as a compound of significant interest for future research and commercialization. As the scientific community continues to explore its capabilities, this molecule is likely to play an increasingly important role in advancing organic chemistry and material science.